(4-(2-Chlorophenyl)piperazin-1-yl)(2-morpholino-5-nitrophenyl)methanone

• Molecular Formula: C21H23ClN4O4
• Molecular Weight: 430.9 g/mol
• IUPAC Name: [4-(2-chlorophenyl)piperazin-1-yl]-(2-morpholin-4-yl-5-nitrophenyl)methanone
• InChI: InChI=1S/C21H23ClN4O4/c22-18-3-1-2-4-20(18)23-7-9-25(10-8-23)21(27)17-15-16(26(28)29)5-6-19(17)24-11-13-30-14-12-24/h1-6,15H,7-14H2
• InChI Key: RJISPLJMWXHRML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)C(=O)C3=C(C=CC(=C3)[N+](=O)[O-])N4CCOCC4

Description

(4-(2-Chlorophenyl)piperazin-1-yl)(2-morpholino-5-nitrophenyl)methanone is a useful research compound. Its molecular formula is C21H23ClN4O4 and its molecular weight is 430.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 18.9 mg (0.07 mmol) 2-Morpholin-4-yl-5-nitro-benzoyl chloride, 16.5 mg (0.084 mmol) 1-(2-Chloro-phenyl)-piperazine and 34 ul (0.245 mmol) NEt3 in 2 ml DCM was stirred at room temperature for 16 h. After evaporation of the volatiles the residue was taken up in 2 ml CH3CN/MeOH/HCOOH 2/2/1 and subjected to preparative HPLC purification on reversed phase eluting with an acetonitrile/water gradient to yield after evaporation of the product fractions 23.2 mg (77%) of the title compound. MS (m/e): 431.2 (MH+, 100%)

Synthesis routes and methods II

Procedure details